molecular formula C12H14N2O2S B8332176 2-(1-Phenylsulphonyl-3-pyrrolyl)ethylamine

2-(1-Phenylsulphonyl-3-pyrrolyl)ethylamine

Cat. No. B8332176
M. Wt: 250.32 g/mol
InChI Key: LRIZCQPNMOQXAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-Phenylsulphonyl-3-pyrrolyl)ethylamine is a useful research compound. Its molecular formula is C12H14N2O2S and its molecular weight is 250.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(1-Phenylsulphonyl-3-pyrrolyl)ethylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1-Phenylsulphonyl-3-pyrrolyl)ethylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H14N2O2S

Molecular Weight

250.32 g/mol

IUPAC Name

2-[1-(benzenesulfonyl)pyrrol-3-yl]ethanamine

InChI

InChI=1S/C12H14N2O2S/c13-8-6-11-7-9-14(10-11)17(15,16)12-4-2-1-3-5-12/h1-5,7,9-10H,6,8,13H2

InChI Key

LRIZCQPNMOQXAB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)N2C=CC(=C2)CCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Boron trifluoride etherate (17.7 g) was added under nitrogen with ice-cooling to sodium borohydride (3.94 g) suspended in tetrahydrofuran (150 ml). After stirring at room temperature for fifteen minutes 2-(1-phenylsulphonyl-3-pyrrolyl)-1-nitroethylene (5.78 g) (prepared according to Synthetic Communications, 15 (1), 71-74 (1985)), dissolved in tetrahydrofuran (80 ml) was added dropwise. The mixture was refluxed overnight, quenched by the addition of ice-water, acidified with 5M hydrochloric acid and refluxed for a further two hours. The aqueous layer was washed with ether and the amine liberated by the addition of 0.880 ammonia solution which was extracted into dichloromethane. The extracts were washed with water, dried and evaporated to give pure product as an oil.
Quantity
17.7 g
Type
reactant
Reaction Step One
Quantity
3.94 g
Type
reactant
Reaction Step Two
Quantity
5.78 g
Type
reactant
Reaction Step Three
Quantity
150 mL
Type
solvent
Reaction Step Four
Quantity
80 mL
Type
solvent
Reaction Step Five

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